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Abstract

Mefexamide hydrochloride, a compound once explored for its psychostimulant and
antidepressant properties, represents a chapter in the history of CNS-active drug discovery.
This technical guide delves into the early research and discovery of Mefexamide, known by
brand names such as Perneuron and Timodyne, and the developmental code ANP-297. While
the passage of time has made accessing complete primary source data challenging, this
document synthesizes the available information to provide a comprehensive overview for the
scientific community. We will explore its initial clinical investigations, inferred pharmacological
profile, and a plausible synthetic pathway, acknowledging the gaps in the publicly accessible
record.

Introduction

Mefexamide, chemically designated as N-(2-diethylaminoethyl)-2-(4-
methoxyphenoxy)acetamide, emerged in an era of significant exploration into novel
psychoactive compounds. Classified as a central nervous system (CNS) stimulant, its early
investigation focused on its potential therapeutic applications in mood disorders, particularly
depression. This guide aims to consolidate the fragmented early history of Mefexamide
hydrochloride, providing a structured overview of its initial scientific journey.
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Physicochemical Properties

A summary of the key physicochemical properties of Mefexamide and its hydrochloride salt is
presented in Table 1. This data is foundational for understanding its behavior in biological
systems and for the design of analytical and formulation studies.

Table 1: Physicochemical Data of Mefexamide and Mefexamide Hydrochloride

. Mefexamide
Property Mefexamide . Data Source
Hydrochloride

N-[2- N-[2-
(diethylamino)ethyl]-2-  (diethylamino)ethyl]-2-
IUPAC Name (4- (4- PubChem
methoxyphenoxy)acet  methoxyphenoxy)acet
amide amide;hydrochloride
Molecular Formula C15H24N203 C15H25CIN203 PubChem
Molecular Weight 280.36 g/mol 316.82 g/mol PubChem
CAS Number 1227-61-8 3413-64-7 PubChem
Developmental Code ANP-297 ANP-297 Internal Compilation
Mefexadyne, ] o
Synonyms Perneuron, Timodyne Wikipedia, PubChem

Mexephenamide

Early Research and Clinical Investigations

The most prominent piece of early research available in the public domain is a clinical study
published in 1969 by A. Denis in Acta Neurologica et Psychiatrica Belgica. While the full text is
not widely accessible, the available abstract and indexing terms provide valuable insights into
the initial clinical exploration of Mefexamide.

Clinical Study by A. Denis (1969)

This study investigated the clinical and electroencephalographic (EEG) effects of Mefexamide
in patients with depression. The MeSH (Medical Subject Headings) terms associated with this
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publication, such as "Antidepressive Agents," "Depression / drug therapy,” and
"Electroencephalography,” confirm its evaluation as a potential antidepressant.

Experimental Focus:
e Primary Indication: Depression.

o Key Assessments: Clinical efficacy in treating depressive symptoms and changes in brain
electrical activity (EEG).

o Comparators/Interactions: The study also mentions Amitriptyline and Imipramine, suggesting
a comparison or combination with established tricyclic antidepressants of that era. The term
"Drug Synergism" indicates that potential additive or synergistic effects were considered.

Due to the unavailability of the full paper, specific details regarding the experimental protocol,
such as patient population, dosage, duration of treatment, and quantitative outcomes, cannot
be provided.

Further Studies

A 1982 publication by Vinogradov VM and Grechko AT in Farmakologiya i Toksikologiya is also
cited in some databases in relation to Mefexamide. However, the abstract and full text for this
paper are not readily available in English-language databases, limiting our understanding of its
findings. It is plausible that this paper details further pharmacological or toxicological studies
conducted in the Soviet Union.

Inferred Pharmacological Profile and Mechanism of
Action

Based on its classification as a CNS stimulant and its investigation as an antidepressant, a
putative mechanism of action for Mefexamide can be inferred, although it is not explicitly
detailed in the available literature. The logical relationship for its proposed therapeutic effect is
outlined below.
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Caption: Inferred Mechanism of Action for Mefexamide Hydrochloride.

This proposed pathway suggests that Mefexamide exerts its effects by modulating key
neurotransmitter systems in the CNS, leading to its observed psychostimulant and potential
antidepressant properties. The exact molecular targets and binding affinities remain
unconfirmed from the available early literature.

Synthesis of Mefexamide Hydrochloride

A detailed, step-by-step experimental protocol for the original synthesis of Mefexamide (ANP-
297) is not described in the accessible literature. However, based on the structure of N-(2-
diethylaminoethyl)-2-(4-methoxyphenoxy)acetamide hydrochloride, a plausible and logical
synthetic route can be proposed. This retro-synthetic approach would likely involve the reaction
of a key intermediate with N,N-diethylethylenediamine.

A generalized workflow for a potential synthesis is depicted below.
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Starting Materials

4-Methoxyphenol Chloroacetyl Chloride N,N-Diethylethylenediamine
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Step 1: Acylation
Formation of 2-chloro-1-(4-methoxyphenoxy)ethan-1-one

\

Step 2: Nucleophilic Substitution
Amidation Reaction

Final Products

Mefexamide (Free Base)

Salt Formation with HCI

Mefexamide Hydrochloride

Click to download full resolution via product page
Caption: Plausible Synthetic Workflow for Mefexamide Hydrochloride.

Disclaimer: This proposed synthesis is illustrative and based on standard organic chemistry
principles. The actual synthetic route used in the original discovery and development may have
differed.

Conclusion and Future Perspectives

Mefexamide hydrochloride represents an early effort in the development of psychostimulant
and antidepressant medications. The available historical data, primarily from a 1969 clinical
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study, confirms its investigation for the treatment of depression, with noted effects on the
central nervous system. However, a comprehensive understanding of its pharmacology,
including its precise mechanism of action, pharmacokinetic profile, and detailed clinical efficacy
and safety data, is limited by the inaccessibility of complete primary research articles from that
period.

For modern researchers, the story of Mefexamide underscores the importance of data
preservation and accessibility in scientific research. While it is no longer a marketed drug, its
chemical structure and historical context may still offer insights for the design of novel CNS-
active agents. Further archival research to uncover the original laboratory notebooks or full-text
articles could provide a more complete picture of this once-promising compound.

 To cite this document: BenchChem. [The Dawn of a Psychostimulant: Early Research and
Discovery of Mefexamide Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6575005#early-research-and-discovery-of-
mefexamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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